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Compound of Interest

Compound Name: MMV03

Cat. No.: B10802231 Get Quote

Essential Safety and Handling Guide for MMV03
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling of

MMV03, an antimalarial compound effective against Plasmodium falciparum. Adherence to

these procedures is essential to ensure a safe laboratory environment and the integrity of your

research.

Compound Identification and Properties
Identifier Value

Compound Name MMV03

CAS Number 375394-80-2

Catalog Number T204698 (CymitQuimica)

Molecular Formula C₁₉H₁₄N₄OS

Molecular Weight 346.41 g/mol

Known Hazards
Full toxicological properties have not been

thoroughly investigated. Handle with caution.

Solubility Poor aqueous solubility.
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Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling MMV03. The

following PPE must be worn at all times in the laboratory.

Protection Type Specific Requirements

Hand Protection Chemical-resistant gloves (e.g., nitrile)

Eye/Face Protection

Safety glasses with side shields or goggles. A

face shield is recommended when handling

larger quantities or if there is a risk of splashing.

Skin and Body Protection Laboratory coat. Ensure it is fully buttoned.

Respiratory Protection

Use in a well-ventilated area. If dusts or

aerosols may be generated, a NIOSH-approved

respirator is required.

Operational Plan: Handling and Storage
Strict adherence to the following procedures will minimize exposure risk and maintain

compound stability.

Handling Protocol
Preparation: Before handling, ensure all necessary PPE is correctly worn and that a safety

shower and eye wash station are readily accessible.

Weighing and Aliquoting: Conduct all weighing and aliquoting of solid MMV03 in a chemical

fume hood to prevent inhalation of any dust particles.

Solution Preparation: Due to its poor aqueous solubility, specialized solvents may be

required. Consult relevant experimental protocols for appropriate solvent systems. When

dissolving, add the solvent to the solid compound slowly to avoid splashing.

General Handling: Avoid direct contact with skin, eyes, and clothing. Do not eat, drink, or

smoke in the handling area.
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Storage Protocol
Short-term Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Long-term Storage: For extended storage, consult the supplier's Certificate of Analysis for

specific temperature recommendations, which may include refrigeration or freezing.

Incompatibility: Keep away from strong oxidizing agents.

Disposal Plan
Proper disposal of MMV03 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in

accordance with local, state, and federal

regulations. Do not dispose of down the drain.

Contaminated Labware

Decontaminate glassware with an appropriate

solvent. Dispose of disposable labware (e.g.,

pipette tips, tubes) as hazardous solid waste.

Contaminated PPE
Dispose of used gloves and other contaminated

disposable PPE as hazardous waste.

Experimental Workflow for Handling MMV03
The following diagram outlines the standard workflow for safely handling MMV03 in a

laboratory setting.
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Caption: Workflow for Safe Handling of MMV03.
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This guide is intended to provide essential safety and handling information. Researchers

should always consult the full Safety Data Sheet (SDS) for MMV03 and their institution's

specific safety protocols before commencing any work.

To cite this document: BenchChem. [Personal protective equipment for handling MMV03].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10802231#personal-protective-equipment-for-
handling-mmv03]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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